Clean liquid fuels from direct coal liquefaction: chemistry, catalysis, technological status and challenges
Energy & Environmental Science Pub Date: 2010-11-05 DOI: 10.1039/C0EE00097C
Abstract
Increased demand for liquid transportation
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